N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H13Cl2N3O4/c18-14-5-4-11(7-15(14)19)20-17(24)10-6-16(23)21(9-10)12-2-1-3-13(8-12)22(25)26/h1-5,7-8,10H,6,9H2,(H,20,24)
• InChI Key: WCSAJBCCTCXKJQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O4
• Molecular Weight: 394.2 g/mol

Description

N-(3,4-dichlorophenyl)-1-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide, commonly known as DNP, is a chemical compound that has been extensively studied for its biochemical and physiological effects. DNP is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 310.2 g/mol. It was first synthesized in 1931 and has since been used in various scientific research applications.

Mechanism of Action

DNP acts by uncoupling oxidative phosphorylation in mitochondria, which leads to the dissipation of the proton gradient and the uncoupling of ATP synthesis from electron transport. This results in an increase in metabolic rate and energy expenditure, which can lead to weight loss and other metabolic benefits.
Biochemical and Physiological Effects:
DNP has been shown to have a number of biochemical and physiological effects, including increased oxygen consumption, increased metabolic rate, and increased heat production. It has also been shown to improve insulin sensitivity, reduce oxidative stress, and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

DNP has several advantages for use in laboratory experiments, including its ability to uncouple mitochondrial respiration and its well-characterized mechanism of action. However, DNP is also highly toxic and can cause severe side effects, including hyperthermia, tachycardia, and death. As a result, its use in laboratory experiments must be carefully monitored and controlled.

Future Directions

There are several potential future directions for the study of DNP, including its use as a treatment for metabolic disorders such as obesity and type 2 diabetes, its investigation as a potential therapy for neurodegenerative diseases, and its use as a research tool to study mitochondrial function and dysfunction. However, further research is needed to fully understand the biochemical and physiological effects of DNP and to develop safe and effective therapeutic applications.

Synthesis Methods

DNP can be synthesized through a multistep process involving the reaction of 3,4-dichloroaniline with 3-nitrobenzoyl chloride, followed by the addition of pyrrolidine and the subsequent formation of the carboxamide group. The synthesis of DNP is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

DNP has been extensively studied for its potential use as a mitochondrial uncoupler, which means that it can disrupt the electron transport chain in mitochondria and increase the production of heat and energy. This property of DNP has led to its investigation as a potential treatment for obesity, metabolic disorders, and other conditions related to mitochondrial dysfunction.